Cas no 2228483-01-8 (4-amino-4-(3-ethylthiophen-2-yl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(3-ethylthiophen-2-yl)cyclohexan-1-ol
• CAS No: 2228483-01-8
• MF: C₁₂H₁₉NOS
• MW: 225.350362062454
• CID: 5796576
• PubChem ID: 165662583
• Update Time: 2025-05-26

4-amino-4-(3-ethylthiophen-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(3-ethylthiophen-2-yl)cyclohexan-1-ol
• 2228483-01-8
• EN300-1731620

• Inchi： 1S/C12H19NOS/c1-2-9-5-8-15-11(9)12(13)6-3-10(14)4-7-12/h5,8,10,14H,2-4,6-7,13H2,1H3
• InChI Key： YCVCOZCSRYQWAT-UHFFFAOYSA-N
• SMILES： S1C=CC(CC)=C1C1(CCC(CC1)O)N

Computed Properties

• Exact Mass: 225.11873540g/mol
• Monoisotopic Mass: 225.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.5Ų

Additional information on 4-amino-4-(3-ethylthiophen-2-yl)cyclohexan-1-ol

4-Amino-4-(3-Ethylthiophen-2-yl)cyclohexan-1-ol: A Comprehensive Overview

4-Amino-4-(3-Ethylthiophen-2-yl)cyclohexan-1-ol (CAS No. 2228483-01-8) is a versatile organic compound with a unique structure that combines a cyclohexanol backbone, an amino group, and a substituted thiophene moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. The presence of the thiophene ring, a heterocyclic aromatic compound, introduces interesting electronic properties, while the amino and hydroxyl groups provide functional versatility.

Recent studies have highlighted the importance of 4-amino derivatives in drug design, particularly in the development of bioactive molecules with enhanced solubility and bioavailability. The cyclohexanol framework is known for its stability and ability to form hydrogen bonds, making it an ideal scaffold for medicinal chemistry applications. Moreover, the 3-ethylthiophen-2-yl substituent adds a layer of complexity to the molecule, potentially influencing its pharmacokinetic properties and interaction with biological targets.

One of the most promising areas of research involving this compound is its role in targeted drug delivery systems. The amino group can serve as a site for conjugation with targeting ligands or imaging agents, enabling precise delivery of therapeutic payloads to specific tissues or cells. Additionally, the thiophene moiety has been shown to exhibit antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions.

In terms of synthesis, 4-amino-cyclohexanol derivatives are typically prepared through multi-step processes involving nucleophilic substitutions or reductions. The incorporation of the 3-ethylthiophen-2-yl group often requires careful optimization to ensure high yields and purity. Researchers have explored various catalysts and reaction conditions to improve the efficiency of these reactions, with some studies reporting the use of microwave-assisted synthesis for accelerated production.

The structural uniqueness of this compound also makes it a valuable tool in materials science. For instance, the combination of an amino group and a thiophene ring can facilitate the formation of self-assembled monolayers or polymerizable units, opening avenues for applications in nanotechnology and electronic materials. Furthermore, the hydroxyl group provides opportunities for cross-linking and functionalization, enhancing the versatility of materials derived from this compound.

From an environmental perspective, understanding the degradation pathways of 4-amino-cyclohexanol derivatives is crucial for assessing their ecological impact. Recent studies have employed computational chemistry techniques to predict the biodegradation potential of this compound under various environmental conditions. These findings suggest that the molecule may undergo hydrolytic cleavage or microbial degradation, depending on its exposure conditions.

In conclusion, 4-amino-4-(3-Ethylthiophen-2-yl)cyclohexan-1-ol (CAS No. 2228483-01-8) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, functional groups, and reactivity make it an intriguing subject for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a pivotal role in advancing modern science and technology.